molecular formula C6H5ClN2O2 B8758591 3-Chloro-5-methoxypyrazine-2-carbaldehyde

3-Chloro-5-methoxypyrazine-2-carbaldehyde

Cat. No.: B8758591
M. Wt: 172.57 g/mol
InChI Key: FDFQPOTXSZXQCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-5-methoxypyrazine-2-carbaldehyde is a useful research compound. Its molecular formula is C6H5ClN2O2 and its molecular weight is 172.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5ClN2O2

Molecular Weight

172.57 g/mol

IUPAC Name

3-chloro-5-methoxypyrazine-2-carbaldehyde

InChI

InChI=1S/C6H5ClN2O2/c1-11-5-2-8-4(3-10)6(7)9-5/h2-3H,1H3

InChI Key

FDFQPOTXSZXQCC-UHFFFAOYSA-N

Canonical SMILES

COC1=CN=C(C(=N1)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,5-dichloro-pyrazine-2-carbaldehyde (150 mg, 0.85 mmol) in methanol (5 mL) is added sodium methoxide (25% w/w in MeOH, 183 mg, 0.85 mmol) at 0° C. After the mixture is stirred at 0° C. for 2 hours and then at room temperature overnight, the reaction is quenched with saturated NH4Cl (1 mL) and solvent removed in vacuo until dryness. DCM (20 mL) is added, and the solution is dried and solvent removed to give 140 mg of 3-chloro-5-methoxy-pyrazine-2-carbaldehyde as an oil.
Quantity
150 mg
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
183 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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